Cas no 889676-35-1 (4-[(5-bromo-3-pyridyl)sulfonyl]morpholine)

• Product Name: 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine
• CAS No: 889676-35-1
• MF: C₉H₁₁BrN₂O₃S
• MW: 307.164240121841
• MDL: MFCD08436023
• CID: 719854
• PubChem ID: 25307198
• Update Time: 2025-06-12

4-[(5-bromo-3-pyridyl)sulfonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((5-Bromopyridin-3-yl)sulfonyl)morpholine
• 4-(5-bromopyridin-3-yl)sulfonylmorpholine
• 4-(5-Bromopyridin-3-ylsulfonyl)morpholine
• 4-(5-Bromopyridin-3-ylsulphonyl)morpholine
• Morpholine,4-[(5-bromo-3-pyridinyl)sulfonyl]-
• 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine
• 4-[(5-Bromo-3-pyridinyl)sulfonyl]morpholine (ACI)
• 4-[(5-Bromopyridin-3-yl)sulfonyl]morpholine
• SCHEMBL1369167
• 889676-35-1
• SY322976
• P20708
• DTXSID80649572
• GIMCCYOGOYDJFI-UHFFFAOYSA-N
• MFCD08436023
• 4-(5-bromo-pyridine-3-sulfonyl)-morpholine
• 4-(5-Bromopyridine-3-sulfonyl)morpholine
• J-513588
• AKOS006220806
• 4-[(5-bromo-3-pyridinyl)sulfonyl]morpholine
• BS-23958
• 4-(5-BROMOPYRIDIN-3-YLSULPHONYL)MORPHOLINE 95
• CS-0212995

• MDL： MFCD08436023
• Inchi： 1S/C9H11BrN2O3S/c10-8-5-9(7-11-6-8)16(13,14)12-1-3-15-4-2-12/h5-7H,1-4H2
• InChI Key： GIMCCYOGOYDJFI-UHFFFAOYSA-N
• SMILES： O=S(N1CCOCC1)(C1C=C(Br)C=NC=1)=O

Computed Properties

• Exact Mass: 305.96700
• Monoisotopic Mass: 305.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Melting Point: 188-190
• PSA: 67.88000
• LogP: 1.88370

4-[(5-bromo-3-pyridyl)sulfonyl]morpholine Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine

Introduction to 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine (CAS No. 889676-35-1) and Its Emerging Applications in Chemical Biology

4-[(5-bromo-3-pyridyl)sulfonyl]morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 889676-35-1, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and morpholine moieties, exhibits a unique structural framework that makes it a promising candidate for various biological assays and drug discovery initiatives.

The molecular structure of 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine consists of a pyridine ring substituted with a bromine atom at the 5-position and a sulfonyl group linked to a morpholine ring. This configuration imparts distinct electronic and steric properties, making it an intriguing scaffold for modulating biological targets. The presence of both bromine and sulfonyl functionalities provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The sulfonamide moiety is particularly well-known for its role as a key pharmacophore in numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and anticancer medications. The incorporation of this moiety into 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine enhances its potential as a bioactive compound.

Morpholine, another key component of this compound, is a nitrogen-containing heterocycle that is commonly found in pharmaceuticals and agrochemicals. Its structural features contribute to favorable solubility properties and metabolic stability, making it an attractive component in drug design. The combination of morpholine with the pyridyl-sulfonyl group in 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine creates a molecule with enhanced binding affinity to biological targets.

Recent studies have highlighted the importance of pyridine-based scaffolds in medicinal chemistry. Pyridine derivatives are widely recognized for their ability to interact with various biological receptors, including enzymes and ion channels. The brominated pyridine ring in 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine serves as a critical pharmacophoric element, facilitating interactions with target proteins. This feature has been leveraged in the development of novel compounds targeting neurological disorders, infectious diseases, and cancer.

The sulfonyl group in this compound not only contributes to its structural complexity but also plays a pivotal role in modulating biological activity. Sulfonyl groups are known to enhance binding affinity through hydrogen bonding interactions with amino acid residues in target proteins. This property has been exploited in the design of high-affinity inhibitors for enzymes such as kinases and proteases.

Emerging research indicates that 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine exhibits promising activity against various disease-related targets. For instance, preclinical studies have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The ability to modulate CDK activity has significant implications for the development of anticancer therapies.

Additionally, the compound has shown promise in targeting bacterial enzymes involved in metabolic pathways essential for bacterial survival. By inhibiting these enzymes, 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine could serve as a lead compound for the development of novel antibiotics to combat drug-resistant bacterial infections.

The synthetic accessibility of 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine further enhances its appeal as a research tool and potential drug candidate. Modern synthetic methodologies have enabled efficient access to this compound, allowing researchers to rapidly explore its pharmacological properties and optimize its activity through structure-activity relationship (SAR) studies.

In conclusion, 4-[(5-bromo-3-pyridyl)sulfonyl]morpholine (CAS No. 889676-35-1) represents a compelling example of how structural innovation can yield bioactive molecules with significant therapeutic potential. Its unique combination of pharmacophoric elements—pyridine, bromine, sulfonyl, and morpholine—makes it a versatile scaffold for drug discovery initiatives across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical biology investigations.